Cas no 111061-56-4 (Fmoc-Ser(Trt)-OH)

• Product Name: Fmoc-Ser(Trt)-OH
• CAS No: 111061-56-4
• MF: C₃₇H₃₁NO₅
• MW: 569.645750284195
• MDL: MFCD00153364
• CID: 62855
• PubChem ID: 57651012
• Update Time: 2025-07-23

Fmoc-Ser(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• FMOC-L-SER(TRT)-OH FMOC-O-TRITYL-L-SERINE FMOC-SERINE(TRT)-OH FMOC-SER(TRT)-OH n-(9-fluorenylmethoxycarbonyl)-o-trityl-l-serine N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-O-TRITYL-L-SERINE N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-O-TRITYL-L-SERINE N-ALPHA-FMOC-O-TRITYL-L-SERINE N-FMOC-O-TRITYL-L-SERINE TRITYL-L-SERINE N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-O-(TRIPHENYLMETHYL)-L-SERINE
• FMOC-L-SER(TRT)-OH
• Fmoc-Ser(Trt)-OH
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-trityloxypropanoic acid
• C37H31NO5
• Fmoc-O-trityl-L-serine
• FMoc-Ser(Trt)-OH FMoc-O-trityl-L-serine
• Fmoc-L-Ser(OTrt)-OH
• Fmoc-Ser(OTrt)-OH
• N-Fmoc-L-Ser-(Trt)-OH
• N-(9-Fluorenylmethoxycarbonyl)-O-trityl-L-serine
• FMoc-Ser(trt)
• TRITYL-L-SERINE
• FMOC-SERINE(TRT)-OH
• Fmoc-O-trityl-L-seri
• N-FMOC-O-TRITYL-L-SERINE
• Fmoc-Ser(Trt)-OH, >=98%
• Fmoc-Ser(Trt)-OH >=98.0%
• L-Serine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-O-(triphenylmethyl)-
• N-Fmoc-O-(triphenylmethyl)-L-serine
• PubChem10037
• UCARTONYOJORBQ-UMSFTDKQSA-N
• AM82230
• VA50660
• P986
• AB0017323
• ST24030725
• ST51016054
• M03386
• A802285
• 061F564
• N-alpha-(9-Fluorenylm
• Fmoc-Ser(Trt)-OH, >=98.0%
• AS-15589
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-trityl-L-serine
• J-300243
• AKOS015910157
• MFCD00153364
• N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-O-trityl-L-serine
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[tri(phenyl)methoxy]propanoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(triphenylmethyl)oxy-propanoic acid
• SCHEMBL8035574
• (2S)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-3-(triphenylmethyl)oxypropanoic acid
• CS-W011450
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(trityloxy)propanoic acid
• EN300-7386332
• HY-W010734
• (2S)-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-3-(TRIPHENYLMETHOXY)PROPANOIC ACID
• 111061-56-4
• DTXSID60467933
• F10551
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(TRIPHENYLMETHOXY)PROPANOIC ACID
• DA-53360

• MDL： MFCD00153364
• Inchi： 1S/C37H31NO5/c39-35(40)34(38-36(41)42-24-33-31-22-12-10-20-29(31)30-21-11-13-23-32(30)33)25-43-37(26-14-4-1-5-15-26,27-16-6-2-7-17-27)28-18-8-3-9-19-28/h1-23,33-34H,24-25H2,(H,38,41)(H,39,40)/t34-/m0/s1
• InChI Key： UCARTONYOJORBQ-UMSFTDKQSA-N
• SMILES： O(C(N[C@H](C(=O)O)COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 569.22000
• Monoisotopic Mass: 569.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 7.2

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 200-210 °C (dec.)
• Boiling Point: 750.4℃ at 760 mmHg
• Flash Point: 407.6±32.9 °C
• Refractive Index: 1.639
• PSA: 84.86000
• LogP: 7.37790
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Solubility: Not available
• Specific Rotation: 8 º (c=1%, DMF)
• Optical Activity: [α]20/D +8.0±1°, c = 1% in DMF

Fmoc-Ser(Trt)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Ser(Trt)-OH

Introduction to Fmoc-Ser(Trt)-OH (CAS No. 111061-56-4)

Fmoc-Ser(Trt)-OH (CAS No. 111061-56-4) is a versatile and widely used amino acid derivative in the field of peptide synthesis and chemical biology. This compound is particularly important for its role in the protection and deprotection of serine residues during the synthesis of complex peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) group is a common protecting group for the amino functionality, while the Trt (trityl) group protects the hydroxyl group of serine, ensuring selective reactivity and stability during synthetic processes.

The chemical structure of Fmoc-Ser(Trt)-OH is characterized by a serine backbone with an Fmoc group attached to the amino terminus and a Trt group attached to the hydroxyl terminus. This configuration allows for precise control over the reactivity of the serine residue, making it an essential building block in solid-phase peptide synthesis (SPPS) and other advanced synthetic methodologies. The compound is typically used in conjunction with other protected amino acids to construct peptides with specific sequences and functionalities.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-Ser(Trt)-OH in various applications. For instance, a study published in the Journal of Peptide Science demonstrated the use of this compound in the synthesis of bioactive peptides with enhanced stability and biological activity. The researchers found that the use of Fmoc-Ser(Trt)-OH significantly improved the yield and purity of the final peptide products, which are crucial for therapeutic applications.

In another notable study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the role of Fmoc-Ser(Trt)-OH in the development of novel drug delivery systems. The compound was used to synthesize peptides that could be conjugated to drug molecules, enhancing their solubility and bioavailability. The results showed that peptides synthesized using Fmoc-Ser(Trt)-OH exhibited superior pharmacokinetic properties compared to those synthesized using alternative methods.

The versatility of Fmoc-Ser(Trt)-OH extends beyond its use in peptide synthesis. It has also found applications in the field of materials science, where it is used to create functionalized surfaces and nanomaterials. A recent study published in Nano Letters reported the use of this compound to functionalize gold nanoparticles, resulting in enhanced catalytic activity and stability. The researchers attributed these improvements to the precise control over surface chemistry provided by Fmoc-Ser(Trt)-OH.

In addition to its synthetic applications, Fmoc-Ser(Trt)-OH has been studied for its potential in biotechnological processes. A study published in Biotechnology and Bioengineering investigated the use of this compound in enzymatic reactions, where it served as a substrate for serine-specific enzymes. The results indicated that Fmoc-Ser(Trt)-OH could be effectively utilized to study enzyme kinetics and mechanisms, providing valuable insights into protein function and regulation.

The safety and handling of Fmoc-Ser(Trt)-OH are important considerations for researchers working with this compound. It is generally considered safe when handled under standard laboratory conditions, but proper personal protective equipment (PPE) should always be used to prevent skin contact and inhalation. Additionally, it is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, Fmoc-Ser(Trt)-OH (CAS No. 111061-56-4) is a critical reagent in modern peptide chemistry and chemical biology. Its unique properties make it an indispensable tool for researchers working on a wide range of applications, from drug development to materials science. As research continues to advance, it is likely that new uses for this versatile compound will be discovered, further solidifying its importance in the scientific community.